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Compound of Interest

Compound Name: Disodium dichloride

Cat. No.: B8308493

Audience: Researchers, scientists, and drug development professionals.

Purpose: This document provides a detailed protocol for the accurate and reproducible
preparation of sodium chloride (NaCl) solutions of specific molarities. The correct preparation of
such solutions is fundamental in a vast range of scientific and pharmaceutical applications,
including the formulation of buffers, isotonic solutions for cell culture, and reagents for
molecular biology and chromatography.[1]

Principle of Molarity

Molarity (M) is a unit of concentration defined as the number of moles of a solute dissolved in
one liter of solution.[2][3] The preparation of a molar solution, therefore, requires the precise
measurement of the solute's mass and the final solution's volume.

The calculation is based on the following formula:
Mass (g) = Desired Molarity (mol/L) x Final Volume (L) x Formula Weight ( g/mol )

The formula weight of Sodium Chloride (NaCl) is 58.44 g/mol , derived from the atomic weights
of Sodium (Na, 22.99 g/mol ) and Chlorine (ClI, 35.45 g/mol ).[4][5]

Materials and Equipment

e Reagents:
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o Sodium Chloride (NaCl), analytical or pharmaceutical grade[6]

o High-purity water (distilled, deionized, or equivalent)[6]

e Glassware and Equipment:

o

Calibrated analytical balance[6]

o Volumetric flasks (Class A) of appropriate volumes|[6][7]
o Glass beakers[8]

o Weighing paper or boats

o Spatula

o Magnetic stirrer and stir bar or glass stirring rod[6][8]

o Funnel[9]

o Wash bottle with high-purity water

o Labeled storage bottles[6]

Data Presentation: Mass of NaCl for Common Molar
Solutions

The following table summarizes the calculated mass of NaCl required to prepare various
common concentrations and volumes of aqueous solutions.
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Desired Molarity (M) Final Volume Required Mass of NaCl (g)
0.1 M 100 mL 0.584 g
250 mL 146149

500 mL 2.922¢g

1L 5.844 g[3][5]

0.5M 100 mL 2.922 g
250 mL 7.305¢9

500 mL 14.610¢g

1L 29.220 g[3][5]

1.0M 100 mL 5.844 g
250 mL 1461049

500 mL 29.220¢

1L 58.440 g[5][7][10]

20M 100 mL 11.688 g
250 mL 29.220¢g

500 mL 58.440 ¢

1L 116.880 g[3][5]

50M 100 mL 29.220¢g
250 mL 73.050 g

500 mL 146.100 g

1L 292.200 g

Experimental Protocol

This protocol details the step-by-step procedure for preparing a 1 Molar (1M) NacCl solution in a
final volume of 1 Liter. The same steps can be adapted for any molarity or volume by adjusting
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the calculated mass of NacCl.
4.1 Calculation
o Confirm the desired molarity (1 mol/L) and final volume (1 L).
e Use the formula to calculate the required mass of NaCl:
o Mass =1 mol/L x 1L x58.44 g/mol = 58.44 g.
4.2 Solution Preparation

e Weighing: Accurately weigh out 58.44 g of analytical grade NaCl using a calibrated analytical
balance.[6] Use a clean weighing boat or paper.

» Dissolving: Transfer the weighed NaCl into a beaker containing approximately 500-800 mL of
high-purity water.[5][6] Place a magnetic stir bar in the beaker and place it on a magnetic
stirrer to facilitate dissolution. Stir until all the NaCl crystals are completely dissolved.[6]

o Transferring: Carefully transfer the dissolved NaCl solution into a 1 L Class A volumetric flask
using a funnel to prevent spillage.

e Rinsing: Rinse the beaker, stir bar, and funnel multiple times with small volumes of high-
purity water, transferring the rinse water into the volumetric flask each time. This ensures a
complete quantitative transfer of the solute.

« Diluting to Volume: Add high-purity water to the volumetric flask until the liquid level is close
to, but not at, the calibration mark. Use a pipette or dropper to add the final amount of water
dropwise until the bottom of the meniscus is precisely on the calibration mark.[6][7]

o Homogenization: Cap the volumetric flask securely and invert it 15-20 times to ensure the
solution is thoroughly mixed and the concentration is uniform.[6]

o Storage: Transfer the final solution to a clean, clearly labeled storage bottle. The label should
include the solution name (e.g., 1 M Sodium Chloride), the date of preparation, and the
preparer's initials. Store at room temperature.
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Visualization of Experimental Workflow

The following diagram illustrates the logical flow of the protocol for preparing a molar solution of
sodium chloride.
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Caption: Workflow for the preparation of molar NaCl solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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